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Compound of Interest

Compound Name: Bismuth Subcarbonate

Cat. No.: B048179 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of laboratory chemicals is paramount. This document provides immediate, essential

safety protocols and logistical information for Bismuth Subcarbonate ((BiO)₂CO₃), a

compound used in various pharmaceutical applications.

Physicochemical and Safety Data
While specific quantitative exposure limits have not been established, the following table

summarizes key safety and property information for Bismuth Subcarbonate.[1] It is generally

considered to have a low order of acute toxicity.[2]
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Parameter Value/Information Source

Chemical Formula (BiO)₂CO₃ [3][4]

CAS Number 5892-10-4 [3][5]

Molecular Weight 509.97 g/mol [3][5]

Appearance Fine white powder [2]

Solubility Insoluble in water [2][3]

Stability
Stable under normal conditions

of use and storage.[2][3]
[2][3]

Incompatibilities Acids, Oxidizing agents.[1][3] [1][3]

Hazardous Decomposition

When heated to

decomposition, it emits

bismuth oxide fumes and

carbon dioxide.[2][3]

[2][3]

Fire Hazard
Not considered to be a fire

hazard.[1][3]
[1][3]

Explosion Hazard
Not considered to be an

explosion hazard.
[1]

Operational and Disposal Plans
Adherence to proper operational and disposal procedures is critical to maintaining a safe

laboratory environment.

Personal Protective Equipment (PPE)
To minimize exposure, the following personal protective equipment is recommended when

handling Bismuth Subcarbonate powder:

Eye Protection: Use chemical safety goggles or safety glasses with side shields.[1][5][6]

Skin Protection: Wear impervious gloves (such as butyl rubber or PVC) and clean, body-

covering clothing.[1][2] A barrier cream can be applied to hands and exposed skin for
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additional protection.[2]

Respiratory Protection: In case of insufficient ventilation or when dust formation is likely, a

NIOSH-approved particulate respirator (N95 or better) should be worn.[1][5]

Handling and Storage
Handling:

Use in a well-ventilated area, preferably within a local exhaust ventilation system or fume

hood.[1][5]

Avoid creating dust.[2][7] Use wet sweeping or vacuuming to clean up any spills.[1]

Do not breathe dust.[5]

Avoid contact with eyes, skin, and clothing.[3][4]

Wash hands thoroughly after handling.[3][8]

Do not eat, drink, or smoke in areas where the chemical is handled.[3][7]

Storage:

Store in a cool, dry, well-ventilated area.[2][3][5]

Keep containers tightly closed to prevent contamination.[1][3][5]

Protect against physical damage.[1]

Store away from incompatible materials such as strong acids and oxidizing agents.[1][3][4]

Disposal Plan
Waste Disposal: Dispose of Bismuth Subcarbonate waste in accordance with all applicable

federal, state, and local regulations.[5][8] It should be managed in an appropriate and

approved waste disposal facility.[1]
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Contaminated Packaging: Empty containers may retain product residues and should be

handled as hazardous waste.[1] Do not reuse empty containers.[8]

Emergency Procedures
Immediate and appropriate responses to accidental exposure are crucial.

First-Aid Measures
In case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[3][5] If irritation persists, seek medical

attention.[2][3]

In case of Skin Contact: Wash the affected area with soap and plenty of water.[2][3] If skin

irritation occurs, get medical advice/attention.[2]

If Inhaled: Remove the victim to fresh air.[3][5] If breathing is difficult, give oxygen.[3][5] If not

breathing, give artificial respiration.[3][5] Seek medical attention if symptoms persist.[2]

If Swallowed: Do NOT induce vomiting.[5] If the person is conscious, rinse their mouth with

water and give two glasses of water to drink.[3][4] Never give anything by mouth to an

unconscious person.[4][5] Seek medical advice.[3]

Spill Response Workflow
The following diagram outlines the procedural steps for managing a Bismuth Subcarbonate
spill.
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Bismuth Subcarbonate Spill Occurs

Evacuate and secure the area.
Restrict access.

Don appropriate PPE:
- Safety goggles

- Gloves
- Respirator (if dusty)

Ensure adequate ventilation.

Contain the spill.
Prevent entry into drains and waterways.

Clean up the spill:
- Use dry methods (sweep, vacuum).

- Avoid creating dust.
- Place in a labeled, sealed container.

Decontaminate the spill area with water and detergent.

Dispose of waste according to regulations.

Report the incident to the appropriate personnel.

Click to download full resolution via product page

Bismuth Subcarbonate Spill Response Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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